Cas no 1593906-79-6 ((2-oxo-1,3-oxazolidin-5-yl)methanesulfonyl chloride)

• Product Name: (2-oxo-1,3-oxazolidin-5-yl)methanesulfonyl chloride
• CAS No: 1593906-79-6
• MF: C₄H₆ClNO₄S
• MW: 199.612739086151
• MDL: MFCD31664984
• CID: 4607291
• PubChem ID: 114763839
• Update Time: 2025-06-10

(2-oxo-1,3-oxazolidin-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-oxo-1,3-oxazolidin-5-yl)methanesulfonyl chloride

• MDL： MFCD31664984
• Inchi： 1S/C4H6ClNO4S/c5-11(8,9)2-3-1-6-4(7)10-3/h3H,1-2H2,(H,6,7)
• InChI Key： LBKIUYUOEDTXQS-UHFFFAOYSA-N
• SMILES： O1C(CS(Cl)(=O)=O)CNC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (2-oxo-1,3-oxazolidin-5-yl)methanesulfonyl chloride

Introduction to (2-Oxo-1,3-Oxazolidin-5-Yl)Methanesulfonyl Chloride (CAS No. 1593906-79-6)

(2-Oxo-1,3-Oxazolidin-5-Yl)Methanesulfonyl Chloride, also known by its CAS number 1593906-79-6, is a chemical compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various bioactive molecules. The structure of this compound consists of a methanesulfonyl group attached to a 2-oxo oxazolidinyl ring, making it a versatile building block for constructing complex molecules.

The oxazolidinone ring system is a well-known scaffold in medicinal chemistry due to its ability to form stable amides and its compatibility with various functional groups. The presence of the sulfonyl chloride group further enhances the reactivity of this compound, making it an ideal candidate for nucleophilic substitutions and other transformations. Recent studies have highlighted its potential in the synthesis of peptide mimetics, protease inhibitors, and other therapeutic agents.

One of the most promising applications of (2-Oxo-1,3-Oxazolidin-5-Yl)Methanesulfonyl Chloride lies in its use as a coupling agent in peptide synthesis. The sulfonyl chloride group can act as an activated leaving group, facilitating the formation of stable amide bonds under mild conditions. This property has been exploited in the development of novel peptide-based drugs, where precise control over the sequence and stereochemistry is crucial.

In addition to its role in peptide synthesis, this compound has also been investigated for its ability to form bioisosteric replacements in drug design. By replacing certain functional groups with sulfonylated analogs, researchers have been able to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These advancements have opened new avenues for the development of more effective and safer therapeutic agents.

The synthesis of (2-Oxo-1,3-Oxazolidin-5-Yl)Methanesulfonyl Chloride typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of these processes, making large-scale production more feasible. Moreover, computational chemistry tools have been employed to predict the reactivity and selectivity of this compound in various reaction conditions, aiding in the design of more efficient synthetic routes.

From a structural standpoint, the oxazolidinone ring contributes significantly to the stability and functionality of this compound. The 2-keto group within the ring serves as an electron-withdrawing moiety, which not only stabilizes reactive intermediates but also enhances the electrophilic character of the sulfonyl chloride group. This dual functionality makes it an invaluable tool in both academic research and industrial applications.

In conclusion, (2-Oxo-1,3-Oxazolidin-5-Yl)Methanesulfonyl Chloride (CAS No. 1593906-79-) stands out as a versatile and highly reactive compound with immense potential in drug discovery and chemical synthesis. Its unique structure and reactivity continue to drive innovative research across various disciplines, solidifying its position as a key player in modern organic chemistry.